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Compound of Interest

Compound Name: Sitravatinib Malate

Cat. No.: B3325933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the solubility of sitravatinib
malate in dimethyl sulfoxide (DMSO). Authored for researchers and drug development

professionals, this resource offers troubleshooting advice, frequently asked questions (FAQs),

and detailed experimental protocols to ensure successful preparation and application of

sitravatinib malate solutions in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of sitravatinib malate in DMSO?

A1: The solubility of sitravatinib malate in DMSO can vary slightly between suppliers.

However, a commonly reported maximum concentration is around 10 mg/mL.[1] It is crucial to

consult the certificate of analysis provided by your specific supplier for the most accurate

solubility information.

Q2: My sitravatinib malate is not fully dissolving in DMSO. What could be the issue?

A2: Several factors can contribute to incomplete dissolution. One common issue is the quality

of the DMSO. DMSO is hygroscopic and can absorb moisture from the air, which can

significantly reduce the solubility of many compounds. Always use fresh, anhydrous-grade

DMSO. Other factors may include the concentration you are trying to achieve and the ambient

temperature.
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Q3: How should I prepare a stock solution of sitravatinib malate in DMSO?

A3: A standard protocol involves weighing the desired amount of sitravatinib malate and

adding the appropriate volume of fresh, anhydrous DMSO to achieve the target concentration.

It is recommended to vortex the solution thoroughly. For a detailed step-by-step guide, please

refer to the Experimental Protocols section.

Q4: What are the recommended storage conditions for sitravatinib malate powder and its

DMSO stock solution?

A4: For long-term storage, sitravatinib malate powder should be stored at -20°C. Once

dissolved in DMSO, the stock solution is best stored in aliquots in tightly sealed vials at -80°C

to maintain stability for up to one year.[1] Avoid repeated freeze-thaw cycles.

Q5: What is the mechanism of action of sitravatinib?

A5: Sitravatinib is a multi-targeted receptor tyrosine kinase (RTK) inhibitor. It exerts its effects

by blocking the signaling of several key RTKs involved in tumor growth, angiogenesis, and

immune evasion, including Axl, MER, VEGFR, KIT, and FLT3.
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Issue Potential Cause Recommended Solution

Precipitation upon dilution in

aqueous media

The compound is less soluble

in aqueous solutions.

Perform a stepwise dilution of

the DMSO stock solution into

your aqueous buffer or cell

culture medium. Ensure the

final concentration of DMSO is

low (typically <0.5% for cell-

based assays) to avoid toxicity

and precipitation.

Cloudy or hazy solution after

initial mixing
Incomplete dissolution.

Continue vortexing for an

extended period. If the solution

remains cloudy, gentle

warming or brief sonication

may be cautiously attempted.

However, the stability of

sitravatinib malate under these

conditions should be validated.

Inconsistent results between

experiments
Degradation of the compound.

Ensure proper storage of both

the powder and the DMSO

stock solution. Avoid repeated

freeze-thaw cycles by

preparing single-use aliquots.

Use fresh DMSO for each new

stock solution preparation.

Crystallization of the

compound in the DMSO stock

during storage

Supersaturated solution or

temperature fluctuations.

Try preparing a slightly lower

concentration stock solution.

Ensure the vial is sealed tightly

to prevent moisture absorption

and store at a stable -80°C.

Quantitative Solubility Data
The following table summarizes the reported solubility of sitravatinib malate in various

solvents.
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Solvent
Maximum Concentration

(mg/mL)

Maximum Concentration

(mM)

DMSO 10 15.88

DMF 5 7.94

Ethanol 5 7.94

Data sourced from MedKoo Biosciences product datasheet.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sitravatinib Malate Stock Solution in DMSO

Materials:

Sitravatinib malate powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

Calculate the required mass: The molecular weight of sitravatinib malate is 763.76 g/mol .

To prepare a 10 mM stock solution, you will need 7.6376 mg of sitravatinib malate per 1 mL

of DMSO.

Weigh the compound: Carefully weigh the calculated amount of sitravatinib malate powder

in a sterile microcentrifuge tube.

Add DMSO: Add the corresponding volume of anhydrous, sterile DMSO to the tube.
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Dissolve the compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. The solution should be clear.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile vials.

Store the aliquots at -80°C.
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Caption: Inhibition of multiple RTKs by sitravatinib.
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Workflow for Preparing Sitravatinib Malate DMSO Stock
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Caption: General workflow for preparing a DMSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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